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Compound of Interest

Compound Name: 2,5-Dihydroxybenzoic acid

Cat. No.: B15569500

An In-depth Technical Guide to the Physical and Chemical Properties of 2,5-
Dihydroxybenzoic Acid

Introduction

2,5-Dihydroxybenzoic acid (2,5-DHBA), also widely known as gentisic acid, is a
dihydroxybenzoic acid and a significant phenolic compound.[1] It is a derivative of benzoic acid
and is recognized as a minor metabolite of aspirin.[2] Found naturally in various plants,
including citrus fruits, grapes, and the African tree Alchornea cordifolia, 2,5-DHBA has garnered
attention for its diverse biological activities.[2][3][4] This technical guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols for
their determination, and its relevance in research and drug development.

Chemical Identity and Structure

2,5-DHBA is an aromatic compound characterized by a benzene ring substituted with two
hydroxyl (-OH) groups at positions 2 and 5, and a carboxylic acid (-COOH) group at position 1.
[51[6]
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Identifier Value

IUPAC Name 2,5-dihydroxybenzoic acid[5]

Synonyms Gentisic -acid, 5-Hydro>-<ysal-icylic acid,
Hydroquinonecarboxylic acid[2][5][7]

CAS Number 490-79-9[7][8]

Molecular Formula C7HeO4[7][8]

Molecular Weight 154.12 g/mol [5][8]

InChl Key WXTMDXOMEHJXQO-UHFFFAOY SA-N[5][9]

Canonical SMILES C1=CC(=C(C=C10)C(=0)0)O[5][6]

Physicochemical Properties

The physicochemical properties of 2,5-DHBA are critical for its application in various scientific
fields, from analytical chemistry to pharmacology. It typically appears as a white to light beige
or off-white crystalline powder.[6][10]

Property Value Source(s)

Melting Point 199-208 °C [51[71[10]

Boiling Point ~406-407 °C (estimated) [7]

pKai (Carboxylic Acid) 2.97 (at 25 °C) [10][11][12]

pKaz (Phenolic Hydroxyl) 10.5 (at 25 °C) [12]

logP (Octanol/Water) 1.60-1.74 [71[9]1[13]

Appearance White to light beige crystalline 61[10]
powder

Solubility Profile

2,5-DHBA exhibits varied solubility depending on the solvent's polarity. It is soluble in polar
organic solvents and has limited solubility in water, which increases with temperature.
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Solvent Solubility Temperature Source(s)

Water 5.0 g/L 5°C [5][7]

7.14 mg/mL (with
Water ) 60 °C [14]
heating to 60°C)

Water 8.3 g/L 0°C [12]
Water 22 g/lL 25°C [12]
DMSO =100 mg/mL Not Specified [14]
Alcohol (Ethanol) Soluble / Very Soluble  Not Specified [71[10][12]
Ether Soluble / Very Soluble  Not Specified [10][12]
Benzene Insoluble Not Specified [10][12]
Chloroform insoluble / Sparingly Not Specified [10][12]
Soluble

Spectral Data
Spectral analysis is fundamental for the identification and quantification of 2,5-DHBA.
e UV-Vis Spectroscopy: In an acidic mobile phase (pH < 3), 2,5-DHBA exhibits absorption

maxima (Amax) at 214 nm, 236 nm, and 334 nm.[9][15] These wavelengths are suitable for
its detection and quantification using HPLC-UV.[9]

« Infrared (IR) and Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed structural
elucidation of 2,5-DHBA relies on IR and NMR techniques. Studies have utilized FTIR, H
NMR, and 13C NMR to investigate its molecular structure and properties.[3]

Experimental Protocols
Determination of Aqueous Solubility (Equilibrium Shake-
Flask Method)

This protocol outlines a standard procedure for determining the solubility of 2,5-DHBA in water.
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Preparation

Measure known volume
of purified water

Weigh excess 2,5-DHBA

Add 2,5-DHBA to water
in a sealed vial

Equilibration

Agitate vial at constant
temperature (e.g., 25°C)
for 24-48 hours

l

Ensure excess solid
remains undissolved

Analysis

Withdraw aliquot of
the supernatant

Filter sample (e.g., 0.22 um)
to remove solids

Analyze concentration via
HPLC-UV at 334 nm

Calcylation

Calculate solubility

(e.g., in mg/mL or mol/L)
from concentration data

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of 2,5-DHBA.
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Methodology:

e Preparation: An excess amount of solid 2,5-DHBA is added to a known volume of purified
water in a sealed, airtight container. This ensures that a saturated solution is formed.

» Equilibration: The mixture is agitated in a temperature-controlled environment (e.g., a shaker
bath at 25 °C) for a sulfficient period (typically 24 to 48 hours) to allow the system to reach
dissolution equilibrium. The continued presence of undissolved solid is crucial.

o Sampling and Filtration: A sample of the supernatant is carefully withdrawn and immediately
filtered through a microporous filter (e.g., 0.22 um syringe filter) to remove all solid particles.

e Analysis: The concentration of 2,5-DHBA in the clear filtrate is determined using a validated
analytical method, such as High-Performance Liquid Chromatography with UV detection
(HPLC-UV), by comparing the response to a standard curve.

o Calculation: The solubility is calculated from the measured concentration of the saturated
solution.

Biological Activity and Applications

2,5-Dihydroxybenzoic acid is not merely an aspirin metabolite but an active compound with
notable biological properties.

Anti-inflammatory and Antioxidant Properties

Evidence indicates that gentisic acid possesses anti-inflammatory, antirheumatic, and
antioxidant properties.[7] Its ability to scavenge free radicals has been demonstrated in various
studies, contributing to its potential therapeutic effects.[3][16] Among several dihydroxybenzoic
acid isomers, 2,5-DHBA shows strong antioxidant activity.[3]

Role in Drug Development

2,5-DHBA has been identified as a powerful inhibitor of Fibroblast Growth Factors (FGFs).[14]
The FGF signaling pathway is crucial in cell processes like proliferation and angiogenesis; its
dysregulation is implicated in diseases such as cancer.[14] The inhibitory action of 2,5-DHBA
on this pathway makes it a valuable lead compound for developing new anticancer and anti-
angiogenesis therapies.[14]
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Caption: Inhibition of the FGF signaling pathway by 2,5-DHBA.

Other Applications

 MALDI Matrix: 2,5-DHBA is commonly used as a matrix material in Matrix-Assisted Laser
Desorption/lonization mass spectrometry, particularly for the analysis of peptides and
proteins.[5][17]
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o Chemical Intermediate: It serves as an intermediate in the synthesis of various organic
compounds and pharmaceuticals.[10]

Conclusion

2,5-Dihydroxybenzoic acid is a multifaceted compound with well-defined physical and
chemical properties. Its biological significance, particularly its antioxidant activity and role as an
FGF inhibitor, positions it as a compound of high interest for researchers in medicinal chemistry
and drug development. The data and protocols presented in this guide offer a foundational
resource for professionals working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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